
Bromocyclooctane safety, handling, and
disposal guidelines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromocyclooctane

Cat. No.: B072542 Get Quote

An In-depth Technical Guide to the Safe Handling and Disposal of Bromocyclooctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for

bromocyclooctane (CAS No: 1556-09-8), also known as cyclooctyl bromide. Adherence to

these guidelines is crucial for ensuring laboratory safety, minimizing environmental impact, and

maintaining regulatory compliance.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of bromocyclooctane is

fundamental for its safe handling.
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Property Value Source

Molecular Formula C8H15Br [1][2]

Molecular Weight 191.12 g/mol [2]

Appearance Colorless liquid [1]

Odor Pungent [1]

Boiling Point 201-203 °C [1]

Density 1.21 g/mL [1]

Vapor Pressure 0.302 mmHg at 25°C [1]

Solubility
Soluble in organic solvents,

slightly soluble in water
[1]

Safety and Hazards
Bromocyclooctane is a hazardous chemical that requires careful handling. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the aquatic

environment, acute hazard
1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Source:[3]

Primary Hazards:

Irritant: May cause irritation to the skin, eyes, and respiratory system.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure to bromocyclooctane. All

PPE should be inspected for integrity before each use.

Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Chemical Splash Goggles

Must meet ANSI Z87.1 or

European Standard EN 166

standards.[2][4]

Hands Chemical-Resistant Gloves

Viton® gloves are

recommended. Disposable

nitrile gloves may offer initial

protection, but should be

changed immediately upon

contact. Always consult the

glove manufacturer's

compatibility data.[2][4]

Body Laboratory Coat

A long-sleeved, buttoned lab

coat is required to protect skin

and personal clothing.[2][4]

Respiratory Fume Hood / Respirator

All work must be conducted in

a certified chemical fume hood.

[4] For large-scale operations

or in case of ventilation failure,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[2]

Safe Handling and Storage
A systematic approach to handling and storing bromocyclooctane is essential for laboratory

safety.

Handling:
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Always handle bromocyclooctane within a certified chemical fume hood to avoid inhalation

of vapors.[4]

Ensure adequate ventilation.[2]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling.[5]

Keep containers tightly closed when not in use.[1][2]

Avoid contact with oxidants and strong acids.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures
In the event of exposure to bromocyclooctane, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[2]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. Get medical attention if symptoms

occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2]

Note to Physician: Treat symptomatically. Symptoms may be delayed.[2]

Accidental Release and Spill Cleanup
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions:

Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment as outlined in Section 3.[2]

Evacuate unnecessary personnel from the area.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[6]

Do not let the product enter drains.
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Methods for Containment and Clean-up:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[6]
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Bromocyclooctane Spill Occurs

Assess Spill Size and Risk

Small Spill?

Evacuate Area

No

Don Appropriate PPE

Yes

Notify Safety Officer

Contain Spill with
Inert Absorbent Material

Collect Waste in
Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Decision workflow for responding to a bromocyclooctane spill.
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Fire-Fighting Measures
Suitable Extinguishing Media:

Use extinguishing measures that are appropriate to local circumstances and the surrounding

environment.[2]

Specific Hazards Arising from the Chemical:

Thermal decomposition can lead to the release of irritating gases and vapors.[2]

Protective Equipment and Precautions for Firefighters:

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece

operated in pressure-demand or other positive pressure mode, and full protective gear.[7]

Disposal Considerations
Waste from bromocyclooctane must be handled as hazardous waste and disposed of in

accordance with federal, state, and local environmental control regulations.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste.[2]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[6]

Contaminated Packaging: Empty containers retain product residue and can be dangerous.

Do not re-use empty containers.[2]

Experimental Protocol: General Safe Handling
Workflow for a Reaction
This section provides a generalized workflow for using bromocyclooctane in a chemical

reaction, emphasizing safety checkpoints.

1. Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for bromocyclooctane and all other reagents.
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Ensure a certified chemical fume hood is available and functioning correctly.
Verify that an eyewash station and safety shower are accessible and unobstructed.
Assemble all necessary glassware, reagents, and waste containers inside the fume hood to
minimize movement.

2. Personal Protective Equipment (PPE) and Engineering Controls:

Don all required PPE as specified in Section 3 before handling the chemical.
Conduct all manipulations of bromocyclooctane, including weighing and transferring,
exclusively within the fume hood.

3. Reaction Setup and Execution:

Keep the container of bromocyclooctane tightly sealed when not in use.
If heating the reaction, use a well-controlled heating mantle and monitor the temperature
closely.
Ensure the reaction apparatus is securely clamped and has appropriate pressure relief if
necessary.

4. Post-Reaction Workup and Waste Disposal:

Quench the reaction safely according to the specific protocol.
Segregate halogenated organic waste from non-halogenated waste streams.
Place all bromocyclooctane-contaminated waste into a designated, clearly labeled
hazardous waste container.

5. Decontamination:

Clean all glassware and the work area thoroughly.
Remove PPE carefully to avoid skin contamination and dispose of disposable items in the
appropriate waste stream.
Wash hands thoroughly with soap and water after the experiment is complete.

Click to download full resolution via product page

// Node Definitions prep [label="1. Pre-Experiment Preparation\n(SDS

Review, Fume Hood Check)", fillcolor="#F1F3F4", fontcolor="#202124"];

ppe [label="2. Don Appropriate PPE", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; setup [label="3. Reaction Setup in Fume Hood",

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b072542?utm_src=pdf-body
https://www.benchchem.com/product/b072542?utm_src=pdf-body
https://www.benchchem.com/product/b072542?utm_src=pdf-body
https://www.benchchem.com/product/b072542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fillcolor="#4285F4", fontcolor="#FFFFFF"]; reaction [label="4. Execute

Reaction\n(Monitor Temperature and Pressure)", fillcolor="#FBBC05",

fontcolor="#202124"]; workup [label="5. Post-Reaction Workup",

fillcolor="#34A853", fontcolor="#FFFFFF"]; waste [label="6. Segregate

and Dispose of\nHalogenated Waste", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; decon [label="7. Decontaminate Glassware\nand

Work Area", fillcolor="#34A853", fontcolor="#FFFFFF"]; cleanup

[label="8. Final Cleanup and Hand Washing", fillcolor="#5F6368",

fontcolor="#FFFFFF"];

// Edges prep -> ppe; ppe -> setup; setup -> reaction; reaction ->

workup; workup -> waste; waste -> decon; decon -> cleanup; }

Caption: A generalized workflow for the safe handling of bromocyclooctane in a laboratory

experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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